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Cat. No.: B1677233

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-0773 is a potent, orally bioavailable, non-steroidal selective androgen receptor modulator

(SARM) that has demonstrated anabolic effects on muscle and bone with minimal impact on

reproductive tissues in preclinical and clinical studies.[1][2] Developed for the potential

treatment of sarcopenia, the age-related loss of muscle mass and strength, MK-0773 has been

evaluated in clinical trials for its ability to increase lean body mass (LBM).[2][3] These

application notes provide a summary of the available data on LBM changes induced by MK-
0773 and detail representative protocols for measuring these changes in both clinical and

preclinical settings.

Mechanism of Action
MK-0773 selectively binds to the androgen receptor (AR), acting as a partial agonist.[1][2] This

tissue-selective activation of the AR in anabolic tissues like skeletal muscle, while having

reduced effects on androgenic tissues such as the prostate and seminal vesicles, is a key

characteristic of SARMs.[1] The anabolic effects of MK-0773 in muscle are believed to be
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mediated through the activation of downstream signaling pathways that promote protein

synthesis and inhibit protein degradation.

Signaling Pathway of MK-0773 in Skeletal Muscle
The binding of MK-0773 to the androgen receptor in skeletal muscle cells initiates a cascade of

events leading to increased muscle protein synthesis and hypertrophy. A simplified

representation of this signaling pathway is provided below.

Extracellular Space Cytoplasm

Nucleus

MK-0773 Androgen Receptor (AR)
Binds

MK-0773-AR Complex
Forms

PI3K
Activates

Androgen Response
Element (ARE)

Translocates to Nucleus &
Binds to ARE

Akt

↑ Muscle Protein Synthesis

Promotes

Gene Transcription
Initiates

Click to download full resolution via product page

MK-0773 signaling pathway in skeletal muscle.

Quantitative Data on Lean Body Mass Changes
The following tables summarize the key quantitative findings from clinical and preclinical

studies investigating the effect of MK-0773 on lean body mass.

Table 1: Clinical Trial Data - Phase IIa in Elderly Women with Sarcopenia
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Parameter
MK-0773 (50
mg twice daily)

Placebo p-value Reference

Number of

Participants
85 85 - [4]

Treatment

Duration
6 months 6 months - [4]

Baseline Mean

LBM (kg)
Not Reported Not Reported -

Change in LBM

from Baseline

(kg)

+1.1 ± 0.2 -0.2 ± 0.2 <0.001 [4]

Net Change in

LBM (MK-0773

vs. Placebo) (kg)

+1.3 - <0.001 [4]

Data presented as mean ± standard error.

Table 2: Preclinical Data - Ovariectomized (OVX) Rat Model

Treatment
Group

Dose Duration
Change in
Lean Body
Mass

Reference

MK-0773 Not specified 24 days

Significantly

increased

compared to

OVX control

[1]

Dihydrotestoster

one (DHT)
3 mg/kg/day 24 days

Significantly

increased

compared to

OVX control

[1]

OVX Control Vehicle 24 days Baseline [1]
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Note: Specific dose-response data for MK-0773 on lean body mass from preclinical studies are

not publicly available in detail. The study by Schmidt et al. (2010) indicates a significant

anabolic effect.

Experimental Protocols
Detailed protocols for measuring lean body mass are critical for ensuring the accuracy and

reproducibility of results. Below are representative protocols for dual-energy X-ray

absorptiometry (DXA) in both clinical and preclinical settings.

Clinical Protocol: Measuring LBM in Sarcopenia Trials
using DXA
This protocol is a representative methodology based on best practices for clinical trials and is

consistent with the procedures likely employed in the MK-0773 Phase IIa study.
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1. Subject Preparation

2. DXA Scan Acquisition

3. Data Analysis

4. Data Reporting

Informed Consent

Verify Inclusion/Exclusion Criteria

Overnight Fast (8-12 hours)

Standardized Gown, No Metal

Daily Quality Control & Calibration

Supine Positioning on DXA Table

Whole Body Scan

Acquire Scan Data

Use Manufacturer's Software

Define Regions of Interest (ROI)
(e.g., Appendicular Lean Mass)

Analyze Scan for LBM, Fat Mass, Bone Mineral Content

Review Scan for Artifacts

Generate Report with LBM values (kg)

Compare Baseline and Follow-up Scans
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1. Animal Preparation

2. DXA Scan Acquisition

3. Data Analysis

4. Data Reporting

Acclimatize Animals to Housing

Anesthetize Animal (e.g., Isoflurane)

Place in Prone Position on DXA Scanner Bed

Calibrate Scanner with Phantom

Select Small Animal Whole Body Scan Mode

Acquire Scan

Analyze with Small Animal Software

Define Whole Body and Sub-regions

Calculate LBM, Fat Mass, BMC

Exclude Head Region (Optional, for consistency)

Record LBM (grams)

Compare Treatment vs. Control Groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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